molecular formula C18H17FN2O3 B2804646 (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide CAS No. 1356817-19-0

(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide

Cat. No.: B2804646
CAS No.: 1356817-19-0
M. Wt: 328.343
InChI Key: CUPMEGBGKPWNHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide is a synthetic enamide derivative characterized by a Z-configured α,β-unsaturated cyano group, a furan-2-yl substituent, and a 3-fluoro-4-propan-2-yloxybenzylamide moiety. The fluoro and isopropyloxy groups on the phenyl ring enhance lipophilicity and metabolic stability, while the furan moiety contributes to π-π interactions in biological targets.

Properties

IUPAC Name

(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H17FN2O3/c1-12(2)24-17-6-5-13(8-16(17)19)11-21-18(22)14(10-20)9-15-4-3-7-23-15/h3-9,12H,11H2,1-2H3,(H,21,22)/b14-9-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUPMEGBGKPWNHL-ZROIWOOFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC1=C(C=C(C=C1)CNC(=O)C(=CC2=CC=CO2)C#N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)OC1=C(C=C(C=C1)CNC(=O)/C(=C\C2=CC=CO2)/C#N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H17FN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide is a compound of interest due to its potential biological activities, particularly in the context of medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be summarized as follows:

  • IUPAC Name : (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide
  • Molecular Formula : C16_{16}H16_{16}F1_{1}N2_{2}O2_{2}
  • Molecular Weight : 290.31 g/mol

Research indicates that this compound may act as an inhibitor of semicarbazide-sensitive amine oxidase (SSAO), which is implicated in various pathological conditions including inflammation and cancer progression. Inhibition of SSAO can lead to reduced cell adhesion and migration, thereby potentially limiting tumor metastasis and inflammatory responses .

Anticancer Properties

Several studies have indicated that compounds structurally similar to (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide exhibit significant cytotoxic effects against various cancer cell lines. For instance:

  • Cell Line Studies : In vitro assays demonstrated that the compound inhibits the proliferation of breast cancer cells (MCF-7) and lung cancer cells (A549). The IC50_{50} values were reported to be in the low micromolar range, indicating potent activity .
  • Mechanistic Insights : The anticancer effects are believed to be mediated through apoptosis induction and cell cycle arrest at the G0/G1 phase, as evidenced by flow cytometry analyses .

Anti-inflammatory Effects

The compound has also shown promise in reducing inflammatory markers in cell-based assays:

  • Cytokine Production : Treatment with (Z)-2-cyano-N-[(3-fluoro-4-propan-2-yloxyphenyl)methyl]-3-(furan-2-yl)prop-2-enamide resulted in decreased levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages .

Study 1: In Vivo Efficacy

A recent study investigated the in vivo efficacy of this compound using a mouse model of breast cancer. Mice treated with the compound showed a significant reduction in tumor size compared to control groups, with histological analyses revealing decreased cell proliferation markers and increased apoptotic cells within the tumors .

Study 2: Safety Profile

Another important aspect of biological activity is the safety profile. In a toxicological assessment, no significant adverse effects were observed at therapeutic doses, suggesting a favorable safety margin for further development .

Data Summary

Biological ActivityObservations
Anticancer ActivityIC50_{50} values < 10 µM for MCF-7 and A549
Anti-inflammatory EffectsReduced TNF-alpha and IL-6 levels
In Vivo Tumor ReductionSignificant reduction in tumor size in mice
Safety ProfileNo significant adverse effects at therapeutic doses

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

XCT790
  • Structure: (E)-3-[4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxyphenyl]-2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide .
  • Comparison: The E-configuration and trifluoromethyl-rich substituents in XCT790 enhance its electron-withdrawing properties, contrasting with the Z-configuration and fluoro/isopropyloxy groups in the target compound. XCT790 is a known estrogen-related receptor α (ERRα) inverse agonist, whereas the target compound’s fluorophenyl group may favor kinase selectivity .
N-(4-chlorophenyl)-2-cyano-3-[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enamide
  • Structure : (Z)-configuration with chlorophenyl and pyrrole substituents .
  • The 4-methoxyphenyl group increases steric bulk compared to the target’s 3-fluoro-4-propan-2-yloxy group, possibly affecting target binding .

Furan-Based Enamide Derivatives

(Z)-2-cyano-N-(furan-2-ylmethyl)-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
  • Structure : Shares Z-configuration and furan-2-yl group but substitutes the phenyl ring with a trifluoromethyl group .
  • Comparison :
    • The trifluoromethyl group enhances hydrophobicity and may improve blood-brain barrier penetration compared to the target’s fluoro/isopropyloxy groups.
    • Applications in agrochemicals (e.g., fungicides) are plausible, as seen in structurally related benzamides like flutolanil .
(2E)-2-cyano-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide
  • Structure : E-configuration with nitro and ethoxyphenyl substituents .
  • Ethoxy vs. isopropyloxy groups influence solubility; the latter may prolong half-life in vivo .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.